5-Bromonaphthalene-1,4-dicarboxylic acid
Description
5-Bromonaphthalene-1,4-dicarboxylic acid is a useful research compound. Its molecular formula is C12H7BrO4 and its molecular weight is 295.08 g/mol. The purity is usually 95%.
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Properties
CAS No. |
63614-04-0 |
|---|---|
Molecular Formula |
C12H7BrO4 |
Molecular Weight |
295.08 g/mol |
IUPAC Name |
5-bromonaphthalene-1,4-dicarboxylic acid |
InChI |
InChI=1S/C12H7BrO4/c13-9-3-1-2-6-7(11(14)15)4-5-8(10(6)9)12(16)17/h1-5H,(H,14,15)(H,16,17) |
InChI Key |
HJGQQZULRDWORD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=CC(=C2C(=C1)Br)C(=O)O)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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